Cas no 1701794-87-7 (5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid)

5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid is a specialized heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methylcyclohexyl group and a carboxylic acid functionality. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The oxadiazole moiety offers stability and versatility, while the carboxylic acid group enables further derivatization, making it a valuable intermediate for synthesizing bioactive molecules. The methylcyclohexyl substituent may enhance lipophilicity, influencing pharmacokinetic properties. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in drug discovery targeting enzyme inhibition or receptor modulation. The compound is typically handled under standard laboratory conditions for carboxylic acid derivatives.
5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid structure
1701794-87-7 structure
Product Name:5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid
CAS No:1701794-87-7
MF:C10H14N2O3
MW:210.229762554169
CID:5707163
PubChem ID:106828783
Update Time:2025-08-02

5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylicacid
    • 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid
    • EN300-1119663
    • 1701794-87-7
    • 1,2,4-Oxadiazole-3-carboxylic acid, 5-(1-methylcyclohexyl)-
    • Inchi: 1S/C10H14N2O3/c1-10(5-3-2-4-6-10)9-11-7(8(13)14)12-15-9/h2-6H2,1H3,(H,13,14)
    • InChI Key: JYPTXKCTXKPZBU-UHFFFAOYSA-N
    • SMILES: O1C(C2(C)CCCCC2)=NC(C(=O)O)=N1

Computed Properties

  • Exact Mass: 210.10044231g/mol
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.230±0.06 g/cm3(Predicted)
  • Boiling Point: 371.2±25.0 °C(Predicted)
  • pka: 2.87±0.10(Predicted)

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5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid Related Literature

Additional information on 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1701794-87-7)

The compound 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1701794-87-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This 1,2,4-oxadiazole derivative is characterized by a methylcyclohexyl substituent and a carboxylic acid functional group, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a bioactive scaffold, given the growing demand for novel compounds in medicinal chemistry and crop protection.

In recent years, the search for heterocyclic compounds with enhanced pharmacological properties has intensified, and 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid fits this trend perfectly. Its oxadiazole ring is known for its stability and ability to interact with biological targets, making it a promising candidate for the development of enzyme inhibitors and receptor modulators. The compound's CAS No. 1701794-87-7 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most pressing questions in the field is how 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid compares to other oxadiazole derivatives in terms of bioavailability and metabolic stability. Preliminary studies suggest that its methylcyclohexyl group may improve lipophilicity, a critical factor for drug permeability. Additionally, the carboxylic acid moiety offers opportunities for further chemical modifications, such as esterification or amidation, to optimize its physicochemical properties.

The synthesis of CAS No. 1701794-87-7 typically involves cyclocondensation reactions of appropriate precursors, a topic widely discussed in organic synthesis forums. Researchers are also exploring its potential in green chemistry applications, aligning with the global push for sustainable chemical processes. The compound's thermal stability and solubility profile are additional areas of investigation, particularly for formulations requiring controlled release or targeted delivery.

From an industrial perspective, 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid is being evaluated for its compatibility with polymer matrices and nanocarrier systems, addressing the rising demand for smart materials in healthcare. Its CAS No. 1701794-87-7 is often cross-referenced with patents related to biodegradable coatings and antimicrobial agents, highlighting its versatility.

In conclusion, 5-(1-Methylcyclohexyl)-1,2,4-oxadiazole-3-carboxylic acid represents a compelling case study in the intersection of molecular design and applied chemistry. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and sustainable technologies.

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